Cas no 99481-57-9 (1,2-Propanediol, 2-(2-hydroxy-4-methylphenyl)- (9CI))
99481-57-9 structure
Product Name:1,2-Propanediol, 2-(2-hydroxy-4-methylphenyl)- (9CI)
CAS No:99481-57-9
MF:C10H14O3
MW:182.216744304149
CID:816337
Update Time:2024-03-01
1,2-Propanediol, 2-(2-hydroxy-4-methylphenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol,2-(2-hydroxy-4-methylphenyl)- (9CI)
- 1,2-Propanediol, 2-(2-hydroxy-4-methylphenyl)- (9CI)
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- Inchi： 1S/C10H14O3/c1-7-3-4-8(9(12)5-7)10(2,13)6-11/h3-5,11-13H,6H2,1-2H3
- InChI Key： KKYPICOTQOIXKR-UHFFFAOYSA-N
- SMILES： C(O)C(C1=CC=C(C)C=C1O)(O)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- XLogP3: 0.415
1,2-Propanediol, 2-(2-hydroxy-4-methylphenyl)- (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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